Cas no 1780848-97-6 (3-amino-2-(difluoromethyl)propylbenzene)

• Product Name: 3-amino-2-(difluoromethyl)propylbenzene
• CAS No: 1780848-97-6
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6295743
• PubChem ID: 84718910
• Update Time: 2025-05-26

3-amino-2-(difluoromethyl)propylbenzene Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(difluoromethyl)propylbenzene
• EN300-1865657
• [3-amino-2-(difluoromethyl)propyl]benzene
• 1780848-97-6

• Inchi： 1S/C10H13F2N/c11-10(12)9(7-13)6-8-4-2-1-3-5-8/h1-5,9-10H,6-7,13H2
• InChI Key： GSJFXDLRUKSYMY-UHFFFAOYSA-N
• SMILES： FC(C(CN)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-amino-2-(difluoromethyl)propylbenzene

Comprehensive Overview of 3-amino-2-(difluoromethyl)propylbenzene (CAS No. 1780848-97-6): Properties, Applications, and Industry Insights

3-amino-2-(difluoromethyl)propylbenzene (CAS No. 1780848-97-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both amino and difluoromethyl groups on the propylbenzene backbone makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in modulating enzyme activity or improving metabolic stability.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce 3-amino-2-(difluoromethyl)propylbenzene. This aligns with the growing demand for fluorinated building blocks in medicinal chemistry, as fluorine incorporation often enhances drug potency and bioavailability. The compound's CAS No. 1780848-97-6 serves as a critical identifier in patent literature and regulatory documentation worldwide.

The difluoromethyl moiety in this compound is particularly noteworthy, as it mimics hydrogen bond donors while offering improved lipophilicity—a property highly sought after in CNS-targeting pharmaceuticals. Analytical techniques like NMR spectroscopy and HPLC-MS are typically employed to characterize 3-amino-2-(difluoromethyl)propylbenzene, ensuring purity standards meet pharmaceutical requirements.

From an industrial perspective, scalability of 3-amino-2-(difluoromethyl)propylbenzene synthesis remains a key challenge. Process chemists are investigating continuous flow chemistry approaches to optimize yield and reduce waste, addressing common queries about cost-effective fluorination methods in organic synthesis. The compound's stability under various pH conditions also makes it relevant for prodrug development strategies.

Emerging applications in crop protection chemicals demonstrate the compound's cross-industry utility. Its structural motifs appear in patent filings for fungicidal agents, reflecting the agricultural sector's need for novel fluorine-containing pesticides with improved environmental profiles. Regulatory agencies increasingly scrutinize such compounds for ecotoxicity and biodegradability.

Thermodynamic studies of 3-amino-2-(difluoromethyl)propylbenzene reveal interesting solubility characteristics in polar aprotic solvents, informing formulation scientists about optimal delivery systems. This data proves valuable when addressing frequent search queries regarding API solubility enhancement techniques in drug development pipelines.

The synthetic versatility of CAS No. 1780848-97-6 enables diverse derivatization pathways. Recent publications describe its use in preparing heterocyclic compounds through cyclization reactions, expanding the toolbox for medicinal chemists designing kinase inhibitors or GPCR modulators. Such applications resonate with trending searches about privileged structures in drug discovery.

Quality control protocols for 3-amino-2-(difluoromethyl)propylbenzene typically involve rigorous chiral purity analysis, as the stereochemistry of the amino group can significantly impact biological activity. This aspect connects with industry discussions about stereoselective synthesis and the growing market for single-enantiomer pharmaceuticals.

Material scientists have begun evaluating this compound's potential in advanced polymer materials, particularly for creating fluorinated monomers with unique dielectric properties. This innovative application addresses search trends related to high-performance materials for electronics and coatings industries.

As regulatory landscapes evolve, proper documentation of 3-amino-2-(difluoromethyl)propylbenzene handling procedures remains essential. Safety data sheets emphasize standard laboratory precautions while highlighting the compound's compatibility with common air-sensitive reaction conditions—a frequent concern among synthetic chemists.

The future research trajectory for CAS No. 1780848-97-6 likely involves exploring its structure-activity relationships in greater depth, particularly through computational chemistry approaches. Such studies would address prevalent questions about molecular docking simulations and ADMET prediction for fluorinated compounds.